5-bromo-1-[2-(dimethylamino)ethyl]-2,3-dihydro-1H-indole-2,3-dione hydrochloride

• IUPAC Name: 5-bromo-1-[2-(dimethylamino)ethyl]indole-2,3-dione;hydrochloride
• InChI: InChI=1S/C12H13BrN2O2.ClH/c1-14(2)5-6-15-10-4-3-8(13)7-9(10)11(16)12(15)17;/h3-4,7H,5-6H2,1-2H3;1H
• InChI Key: OVOKJBLOFZQIRS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN1C2=C(C=C(C=C2)Br)C(=O)C1=O.Cl
• Molecular Formula: C12H14BrClN2O2
• Molecular Weight: 333.61 g/mol
• CAS RN: 156120-10-4

Description

5-bromo-1-[2-(dimethylamino)ethyl]-2,3-dihydro-1H-indole-2,3-dione hydrochloride is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications. This compound is a derivative of indole-2,3-dione and has been synthesized using various methods.

Scientific Research Applications

Pharmacokinetics and Metabolism

• A study focused on the pharmacokinetics and metabolism of a hypoglycemic agent, highlighting its absorption, distribution, metabolism, and excretion patterns in healthy male volunteers (Tse et al., 1987).

Renal Function and Heart Failure

• Research on diltiazem hydrochloride, a compound structurally similar to the one , showed its effects on renal hemodynamics and urinary electrolytes excretion in patients with chronic congestive heart failure, without inducing sodium retention or aggravating heart failure symptoms (Kinoshita et al., 1979).

Biomarkers for Renal Cell Carcinoma

• A study identified urinary volatile organic compounds (VOCs) as potential biomarkers for renal cell carcinoma (RCC), indicating the diagnostic potential of certain compounds in medical research (Wang et al., 2016).

Dermatological Applications

• Research revealed that certain compounds used for disinfection in hydrotherapy pools, similar in structure to the compound , can lead to irritant contact dermatitis, emphasizing the importance of risk assessments in occupational health (Loughney & Harrison, 1998).

Psychoactive Effects

• An observational study on 2C-B, a psychedelic phenylethylamine derivative with structural similarity to the target compound, investigated its acute subjective and physiological effects, as well as pharmacokinetics in humans, providing insights into the psychoactive potential of certain compounds (Papaseit et al., 2018).